Cas no 52584-39-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)-
• CAS No: 52584-39-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 368691
• PubChem ID: 104245
• Update Time: 2025-10-28

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)-
• 5-ethyl-5,4'-tolylbarbituric acid
• 5-ETHYL-5-P-TOLYL-BARBITURIC ACID,>97
• Barbituric acid, 5-ethyl-5-p-tolyl
• 5-Ethyl-5-p-tolylbarbituric acid
• DTXSID90967017
• EINECS 258-023-9
• 5-ethyl-5-(4-methylphenyl)-1,3-diazinane-2,4,6-trione
• 5-Ethyl-5-p-tolylbarbituric acid 99+%
• AKOS015916284
• 52584-39-1
• 5-Ethyl-4,6-dihydroxy-5-(4-methylphenyl)pyrimidin-2(5H)-one
• 5-ethyl-5-(p-tolyl)-barbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl)-
• SCHEMBL2615290
• 5-Ethyl-5-(4-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione #
• 5-Ethyl-5-(p-tolyl)-barbituric acid; 5-Desethyl-5-p-tolylbarbital; Tolybarb; Tolylbarbital; 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl)-
• Tolybarb (5-Ethyl-5-(p-tolyl)-barbituric Acid)
• Tolylbarbital
• ZYJDWGKPBQDCBX-UHFFFAOYSA-N
• NS00059101

• Inchi： 1S/C13H14N2O3/c1-3-13(9-6-4-8(2)5-7-9)10(16)14-12(18)15-11(13)17/h4-7H,3H2,1-2H3,(H2,14,15,16,17,18)
• InChI Key： ZYJDWGKPBQDCBX-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(C1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not available
• Density: 1.204
• Melting Point: 177-178 °C(lit.)
• Refractive Index: 1.538
• PSA: 75.27
• Solubility: Not available

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)- Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(4-methylphenyl)-

Introduction to 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) (CAS No. 52584-39-1)

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) (CAS No. 52584-39-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidinetriones and is characterized by its unique molecular structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) is defined by its pyrimidine core and the presence of an ethyl and a 4-methylphenyl substituent. The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The specific arrangement of substituents in this compound imparts unique physical and chemical properties that make it a valuable candidate for various applications.

In terms of physical properties, 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) is typically a solid at room temperature with a well-defined melting point. Its solubility characteristics are influenced by the nature of the substituents; it generally exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various experimental setups and formulations.

The synthesis of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) can be achieved through several routes. One common method involves the condensation of appropriate precursors followed by cyclization to form the pyrimidine ring. For instance, the reaction of an appropriate ethyl-substituted ketone with a substituted aniline can yield the desired intermediate, which can then be cyclized under suitable conditions to form the final product. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods to synthesize this compound.

Biological activities of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Additionally, it has been found to possess potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(4-methylphenyl) has also been used as a lead compound for drug discovery efforts. Its unique structure serves as a scaffold for the development of new derivatives with enhanced biological activities and improved pharmacological profiles. Computational methods such as molecular docking and virtual screening have been employed to identify potential modifications that could enhance its therapeutic potential.

In conclusion,2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-i-l-yl--i-l--m-e-t-h-y-(CAS No. 52584-39-1)) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.